(Z)-4-((3,4-dihydroquinolin-1(2H)-yl)sulfonyl)-N-(6-ethoxy-3-(2-methoxyethyl)benzo[d]thiazol-2(3H)-ylidene)benzamide

• IUPAC Name: 4-(3,4-dihydro-2H-quinolin-1-ylsulfonyl)-N-[6-ethoxy-3-(2-methoxyethyl)-1,3-benzothiazol-2-ylidene]benzamide
• InChI: InChI=1S/C28H29N3O5S2/c1-3-36-22-12-15-25-26(19-22)37-28(30(25)17-18-35-2)29-27(32)21-10-13-23(14-11-21)38(33,34)31-16-6-8-20-7-4-5-9-24(20)31/h4-5,7,9-15,19H,3,6,8,16-18H2,1-2H3
• InChI Key: FNDHMBRITTZKAL-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC2=C(C=C1)N(C(=NC(=O)C3=CC=C(C=C3)S(=O)(=O)N4CCCC5=CC=CC=C54)S2)CCOC
• Molecular Formula: C28H29N3O5S2
• Molecular Weight: 551.7 g/mol
• CAS No.: 865161-90-6

Description

This compound is a benzamide derivative featuring a 3,4-dihydroquinoline sulfonyl group and a substituted benzo[d]thiazole moiety. Its Z-configuration at the imine bond (C=N) in the benzothiazole ring is critical for its stereochemical stability and biological interactions. Synthesis typically involves multi-step reactions, including sulfonylation of the dihydroquinoline core and condensation with functionalized benzothiazole intermediates, validated by spectral characterization (e.g., IR, NMR) .

Scientific Research Applications

The biological activity of this compound is primarily linked to its ability to interact with specific biological pathways. The sulfonamide group enhances hydrogen bonding capabilities, which may improve interactions with target proteins. Additionally, the dihydroquinoline moiety may influence receptor binding and pharmacological effects.

Potential Therapeutic Applications

• Anticancer Activity
  • Compounds similar to this one have demonstrated significant anticancer properties. Studies indicate that derivatives can inhibit tumor growth by targeting specific enzymes involved in cancer progression.
  • A study on related quinoline derivatives revealed their ability to induce apoptosis in cancer cell lines, suggesting a pathway for therapeutic development.
• Anti-inflammatory Effects
  • Research has shown that compounds with similar structures exhibit anti-inflammatory properties by inhibiting pro-inflammatory cytokines and enzymes such as cyclooxygenase (COX).
  • The efficacy of these compounds in reducing inflammation has been tested in various animal models, showing promising results.
• Antiviral Properties
  • Recent studies have highlighted the antiviral potential of compounds structurally related to this compound against coronaviruses. For instance, small molecule inhibitors have demonstrated the ability to reduce plaque formation in MERS-CoV by significant percentages.
  • A case study indicated that certain derivatives exhibited half-maximal effective concentrations (EC50) in the low micromolar range, indicating their potential as antiviral agents.

Case Study 1: MERS-CoV Inhibition

A comprehensive study evaluated the efficacy of various small molecules structurally related to (Z)-4-((3,4-dihydroquinolin-1(2H)-yl)sulfonyl)-N-(6-ethoxy-3-(2-methoxyethyl)benzo[d]thiazol-2(3H)-ylidene)benzamide in inhibiting MERS-CoV replication. The results indicated promising antiviral activity:

Compound ID	% Plaque Reduction	Cytotoxicity (μM)
22	55.3	0.596
74	35.5	0.568
73	43.8	0.602

This data supports further investigation into these compounds as potential antiviral agents.

Pharmacokinetics and Drug-Likeness

Research into the pharmacokinetic properties of similar compounds suggests favorable absorption, distribution, metabolism, and excretion (ADME) characteristics essential for therapeutic applications. These properties enhance the potential for successful drug development based on this compound's structure.

Comparison with Similar Compounds

Table 1: Key Structural Differences and Similarities

Compound Name / ID	Core Structure	Substituents (Benzothiazole)	Sulfonyl Group Source	Biological Relevance
Target Compound	Benzo[d]thiazole + benzamide	6-ethoxy, 3-(2-methoxyethyl)	3,4-Dihydroquinoline	Not explicitly reported
SC-558 ()	Pyrazole + benzenesulfonamide	N/A	Phenylsulfonamide	COX-2 inhibitor
Compound	Benzo[d]thiazole + benzamide	4-ethoxy, 3-ethyl	3,4-Dihydroisoquinoline	Structural analogue
Compounds [7–9] ()	1,2,4-Triazole-thione	2,4-Difluorophenyl	4-(4-X-Phenylsulfonyl)phenyl	Antimicrobial potential

Key Observations:

Core Heterocycles : The target compound’s benzothiazole-imine scaffold differs from triazole-thiones in and pyrazoles in SC-558, impacting electron distribution and target specificity.

Sulfonyl Source: The 3,4-dihydroquinoline sulfonyl group in the target compound may confer stronger π-π stacking interactions than the dihydroisoquinoline variant in .

Pharmacological and Physicochemical Properties

Table 2: Hypothetical Property Comparison (Based on Substituents)

Property	Target Compound	Compound	SC-558 ()
LogP (Predicted)	~3.5 (moderate lipophilicity)	~3.8 (higher lipophilicity)	~2.9 (polar sulfonamide)
Solubility	Improved (ethoxy, methoxy)	Moderate (ethyl)	Low (aromatic bulk)
Hydrogen-Bond Acceptors	6	5	4

• Stability : The Z-configuration and tautomeric control (cf. ’s triazole-thiones) likely enhance metabolic stability compared to SC-558’s flexible pyrazole .

Research Findings and Gaps

• Spectral Validation : IR and NMR data (e.g., νC=S at 1247–1255 cm⁻¹ in ) confirm functional groups but lack direct data for the target compound .
• Biological Data: No explicit activity reports exist for the target compound, unlike ’s triazole-thiones (antimicrobial) or SC-558 (COX-2 inhibition) .
• Opportunities : Computational modeling (e.g., docking studies) could predict target engagement, while synthetic optimization of substituents (e.g., halogens as in ) may enhance potency .

Q & A

Q. How can flow chemistry improve scalability of unstable intermediates (e.g., diazo compounds)?

• Methodology : Use continuous-flow reactors to minimize decomposition of reactive intermediates (e.g., diazomethane derivatives). Optimize residence time and temperature gradients. Monitor purity inline via UV-Vis or PAT tools .